Cas no 1005304-04-0 (N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1005304-04-0
• MF: C₁₈H₁₄F₃N₃O₄S₂
• MW: 457.446671962738
• CID: 6180114
• PubChem ID: 18569032
• Update Time: 2025-10-28

N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide
• F2216-0054
• AKOS001961725
• N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-2-(trifluoromethyl)benzenesulfonamide
• N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzenesulfonamide
• 1005304-04-0

• Inchi： 1S/C18H14F3N3O4S2/c1-29(25,26)17-10-9-15(22-23-17)12-5-4-6-13(11-12)24-30(27,28)16-8-3-2-7-14(16)18(19,20)21/h2-11,24H,1H3
• InChI Key： GJSZYRARKZBILU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(NC1C=CC=C(C2=CC=C(N=N2)S(C)(=O)=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 457.03778277g/mol
• Monoisotopic Mass: 457.03778277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide

N-[3-(6-Methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1005304-04-0, known as N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of extensive research in recent years.

N-[3-(6-Methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide is characterized by its complex molecular architecture, which includes a sulfonamide group, a trifluoromethyl substituent, and a pyridazine ring substituted with a methanesulfonyl group. These structural elements contribute to its distinct chemical properties and biological interactions. The presence of the sulfonamide group, in particular, is significant as it is commonly associated with bioisosteric replacements in drug design, offering potential for modulation of pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced methodologies such as microwave-assisted synthesis and high-resolution mass spectrometry to optimize its production and analyze its stability under various conditions. Researchers have also explored the compound's ability to act as a scaffold for further functionalization, potentially leading to novel bioactive molecules with enhanced therapeutic profiles.

The biological activity of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide has been investigated in several contexts. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in the development of treatments for conditions such as inflammation and neurodegenerative diseases. Additionally, its ability to modulate ion channels has been explored, highlighting its versatility in targeting diverse biological systems.

From an applications standpoint, this compound holds promise not only in the pharmaceutical industry but also in materials science due to its unique electronic properties. Its incorporation into advanced materials such as organic semiconductors has been proposed, leveraging its ability to facilitate charge transport processes crucial for high-performance electronic devices.

In conclusion, N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzene-1-sulfonamide represents a cutting-edge molecule with multifaceted applications across various scientific domains. As research continues to uncover its full potential, this compound stands at the forefront of innovation in both therapeutic development and material engineering.